Cas no 2581-43-3 (1,4-Benzenediol,1,4-bis(4-methylbenzenesulfonate))

• Product Name: 1,4-Benzenediol,1,4-bis(4-methylbenzenesulfonate)
• CAS No: 2581-43-3
• MF: C₂₀H₁₈O₆S₂
• MW: 418.483323574066
• CID: 289490
• PubChem ID: 346077
• Update Time: 2025-04-19

1,4-Benzenediol,1,4-bis(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,1,4-bis(4-methylbenzenesulfonate)
• HYDROQUINONE DITOSYLATE
• 1,4-Benzenecarboxylic acid
• 1,4-Benzenedicarboxylate
• 1,4-bezenedicarboxylic acid
• 1,4-dicarboxybenzene
• 1,4-phenylene bistosylate
• Benzene para dicarboxylic acid
• benzene-1,4-dicarboxylate
• benzene-1,4-dicarboxylate dianion
• benzene-1,4-dicarboxylate ion
• ditosylate of hydroquinone
• p-benzenedicarboxylate dianion
• [4-(4-methylphenyl)sulfonyloxyphenyl] 4-methylbenzenesulfonate
• 2581-43-3
• NSC404099
• 4-{[(4-METHYLPHENYL)SULFONYL]OXY}PHENYL 4-METHYL-1-BENZENESULFONATE
• p-Phenylene bis(4-methylbenzenesulfonate)
• BRD-K20488194-001-01-2
• DTXSID80948714
• SCHEMBL18179825
• AKOS000727727
• NSC-404099
• C20H18O6S2
• 4-{[(4-methylphenyl)sulfonyl]oxy}phenyl 4-methylbenzenesulfonate
• 1,4-Bis(tosyloxy)benzene
• 1,4-Phenylene bis(4-methylbenzene-1-sulfonate)

• Inchi： 1S/C20H18O6S2/c1-15-3-11-19(12-4-15)27(21,22)25-17-7-9-18(10-8-17)26-28(23,24)20-13-5-16(2)6-14-20/h3-14H,1-2H3
• InChI Key： VTSNEDSSUJGUGK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 418.05400
• Monoisotopic Mass: 418.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.352
• Boiling Point: 591.6°Cat760mmHg
• Flash Point: 311.6°C
• Refractive Index: 1.605
• PSA: 103.50000
• LogP: 6.00040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates